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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the boiling point and other key physical

properties of Cyclopentanecarbaldehyde (CAS No: 872-53-7). It includes a standardized

experimental protocol for boiling point determination via simple distillation and a workflow

diagram for the procedure.

Physicochemical Data for
Cyclopentanecarbaldehyde
The following table summarizes the key quantitative data for cyclopentanecarbaldehyde.
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Property Value Source(s)

Boiling Point 140-141 °C [1][2][3][4][5]

140 °C [6]

Density 0.919 g/mL at 25 °C [1][2][3][4][5]

Refractive Index n20/D 1.4430 [1][2][3][4][5]

Flash Point 28.3 °C (82.9 °F) - closed cup [3][5][6]

Molecular Formula C₆H₁₀O [6]

Molecular Weight 98.14 g/mol [4][5][6]

Appearance
Clear colorless to light yellow

liquid
[1][2][4]

Storage Temperature 2-8°C [1][3][4][5][6]

Experimental Protocol: Boiling Point Determination
by Simple Distillation
This section details a generalized but comprehensive methodology for determining the boiling

point of a liquid compound such as cyclopentanecarbaldehyde at atmospheric pressure.

Simple distillation is suitable for purifying and identifying compounds that are thermally stable

and do not have other volatile components with close boiling points.[5][7]

Objective: To determine the boiling point of a liquid sample by measuring the temperature of its

vapor as it condenses during distillation.[7]

Apparatus:

Round-bottom distillation flask

Heating mantle or sand bath

Clamps and stand
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Distillation head (still head)

Thermometer and adapter

Condenser (Liebig or similar)

Receiving flask (e.g., Erlenmeyer flask)

Boiling chips or a magnetic stir bar

Tubing for condenser water

Barometer

Procedure:

Apparatus Assembly:

Place 5-10 mL of the liquid sample (e.g., cyclopentanecarbaldehyde) into a clean, dry

round-bottom flask.[3]

Add a few boiling chips or a stir bar to the flask to ensure smooth boiling.

Securely clamp the flask to a stand over the heating source.

Fit the distillation head into the neck of the flask.

Insert the thermometer into the adapter at the top of the distillation head. The top of the

thermometer bulb should be positioned slightly below the side arm leading to the

condenser to accurately measure the temperature of the vapor entering the condenser.[8]

Attach the condenser to the side arm of the distillation head and secure it with a clamp.

Connect the lower inlet of the condenser jacket to a cold water source and run a tube from

the upper outlet to a drain.

Place the receiving flask at the end of the condenser to collect the distillate.[8]

Distillation Process:
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Turn on the cooling water to the condenser, ensuring a gentle, steady flow.

Begin heating the distillation flask gently.

Observe the liquid as it begins to boil and the vapor rises into the distillation head.

Monitor the thermometer. The temperature will rise and then stabilize as the vapor reaches

thermal equilibrium with the condensing liquid.[2]

Record the temperature when it is constant and the distillate is being collected in the

receiving flask at a steady rate (approximately 1-2 drops per second).[2] This stable

temperature is the boiling point of the liquid.

It is crucial that the thermometer bulb remains wet with condensing liquid to obtain an

accurate reading.[2]

Data Recording and Completion:

Record the stable temperature reading as the observed boiling point.

Record the ambient atmospheric pressure from a barometer, as boiling point is pressure-

dependent.[6]

Stop heating once a small amount of liquid remains in the distillation flask; never distill to

dryness.[2]

Allow the apparatus to cool completely before disassembling.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point.
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Caption: Workflow for Boiling Point Determination by Distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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